regelindiol A
regelindiol A
Brand Name:
Vulcanchem
CAS No.:
121880-08-8
VCID:
VC0054529
InChI:
InChI=1S/C31H50O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21?,22+,23-,24-,25+,28-,29-,30+,31+/m0/s1
SMILES:
CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC
Molecular Formula:
C31H50O4
Molecular Weight:
486.7 g/mol
regelindiol A
CAS No.: 121880-08-8
Main Products
VCID: VC0054529
Molecular Formula: C31H50O4
Molecular Weight: 486.7 g/mol
| CAS No. | 121880-08-8 |
|---|---|
| Product Name | regelindiol A |
| Molecular Formula | C31H50O4 |
| Molecular Weight | 486.7 g/mol |
| IUPAC Name | methyl (1R,2R,4S,4aR,6aR,6aS,6bR,10S,12aR,14bR)-4,10-dihydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-2-carboxylate |
| Standard InChI | InChI=1S/C31H50O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21?,22+,23-,24-,25+,28-,29-,30+,31+/m0/s1 |
| Standard InChIKey | PQBJUPQYHXRZJY-XCAOBBIWSA-N |
| Isomeric SMILES | C[C@H]1[C@@H](C[C@@H]([C@]2([C@H]1C3=CC[C@@H]4[C@]5(CC[C@@H](C(C5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC |
| SMILES | CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC |
| Canonical SMILES | CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC |
| Synonyms | methyl 3,22-dihydroxyurs-12-ene-30-oate regelindiol A |
| PubChem Compound | 129521 |
| Last Modified | Nov 11 2021 |
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